5-ethyl-N-[3-(1H-imidazol-1-yl)propyl]-3-thiophenecarboxamide

• IUPAC Name: 5-ethyl-N-(3-imidazol-1-ylpropyl)thiophene-3-carboxamide
• InChI: InChI=1S/C13H17N3OS/c1-2-12-8-11(9-18-12)13(17)15-4-3-6-16-7-5-14-10-16/h5,7-10H,2-4,6H2,1H3,(H,15,17)
• InChI Key: MCOMXENXMHNRPC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)C(=O)NCCCN2C=CN=C2
• Molecular Formula: C13H17N3OS
• Molecular Weight: 263.36 g/mol

Description

5-ethyl-N-[3-(1H-imidazol-1-yl)propyl]-3-thiophenecarboxamide, also known as Etomidate, is a potent intravenous anesthetic agent used in various medical procedures. It belongs to the imidazole class of drugs and is a GABA (gamma-aminobutyric acid) agonist. Etomidate has been widely used in clinical anesthesiology and critical care medicine due to its rapid onset and short duration of action.

Mechanism of Action

5-ethyl-N-[3-(1H-imidazol-1-yl)propyl]-3-thiophenecarboxamide acts by enhancing the activity of GABA, an inhibitory neurotransmitter in the central nervous system. It binds to the GABA receptor and increases the opening of chloride ion channels, leading to hyperpolarization of the cell membrane and inhibition of neuronal activity. This results in sedation and anesthesia.
Biochemical and Physiological Effects
5-ethyl-N-[3-(1H-imidazol-1-yl)propyl]-3-thiophenecarboxamide has a number of biochemical and physiological effects. It causes a decrease in cerebral metabolic rate, cerebral blood flow, and intracranial pressure. It also causes a decrease in cardiac output, blood pressure, and respiratory rate. 5-ethyl-N-[3-(1H-imidazol-1-yl)propyl]-3-thiophenecarboxamide has minimal effects on the respiratory system and does not cause significant respiratory depression.

Advantages and Limitations for Lab Experiments

5-ethyl-N-[3-(1H-imidazol-1-yl)propyl]-3-thiophenecarboxamide has several advantages for use in laboratory experiments. It has a rapid onset and short duration of action, which makes it ideal for inducing anesthesia and sedation in animal models. It also has minimal effects on the respiratory system, which allows for easier monitoring of respiratory parameters. However, 5-ethyl-N-[3-(1H-imidazol-1-yl)propyl]-3-thiophenecarboxamide has limitations in laboratory experiments as it can cause adrenal suppression and inhibition of steroidogenesis, which can affect the results of experiments involving the hypothalamic-pituitary-adrenal axis.

Future Directions

There are several future directions for research on 5-ethyl-N-[3-(1H-imidazol-1-yl)propyl]-3-thiophenecarboxamide. One area of research is the development of new analogs of 5-ethyl-N-[3-(1H-imidazol-1-yl)propyl]-3-thiophenecarboxamide with improved pharmacokinetic and pharmacodynamic properties. Another area of research is the use of 5-ethyl-N-[3-(1H-imidazol-1-yl)propyl]-3-thiophenecarboxamide in the treatment of status epilepticus, a life-threatening condition characterized by prolonged seizures. 5-ethyl-N-[3-(1H-imidazol-1-yl)propyl]-3-thiophenecarboxamide has been shown to be effective in terminating seizures in animal models and may have potential as a treatment for status epilepticus. Additionally, research is needed to further understand the effects of 5-ethyl-N-[3-(1H-imidazol-1-yl)propyl]-3-thiophenecarboxamide on the hypothalamic-pituitary-adrenal axis and to develop strategies to mitigate its effects on adrenal function.

Scientific Research Applications

5-ethyl-N-[3-(1H-imidazol-1-yl)propyl]-3-thiophenecarboxamide has been extensively studied for its use in clinical anesthesia and critical care medicine. Its rapid onset and short duration of action make it an ideal agent for induction of anesthesia and sedation in critically ill patients. 5-ethyl-N-[3-(1H-imidazol-1-yl)propyl]-3-thiophenecarboxamide has also been studied for its use in procedural sedation, especially in patients with compromised cardiovascular function.